Cas no 1361673-77-9 (2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361673-77-9
• MF: C₁₁H₄Cl₅N
• MW: 327.421157836914
• CID: 4968017
• Update Time: 2025-06-28

2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl5N/c12-6-2-7(13)10(8(14)3-6)5-1-9(15)11(16)17-4-5/h1-4H
• InChI Key： BGGLYAPTXVQGRQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC(=C(C=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 6
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine

Introduction to 2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361673-77-9)

2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361673-77-9, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with chloro groups at specific positions, making it a versatile intermediate in the synthesis of various bioactive molecules. The structural configuration of this compound, characterized by its dual chloro substituents on the pyridine ring and a trichlorophenyl group at the 5-position, contributes to its unique reactivity and potential applications in medicinal chemistry.

The synthesis and application of 2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine have garnered considerable attention in recent years due to its role as a building block in the development of novel pharmaceuticals. The presence of multiple chlorine atoms enhances its electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. This property has been exploited in the design of compounds targeting various biological pathways, including enzyme inhibition and receptor binding.

In the context of contemporary pharmaceutical research, 2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine moiety is a common pharmacophore in many drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The chloro substituents further modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

Recent studies have highlighted the utility of this compound in the development of antiviral agents. The structural features of 2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. For instance, derivatives of this compound have been investigated for their potential to inhibit proteases essential for viral maturation. The trichlorophenyl group, in particular, has been shown to enhance binding stability due to its rigid aromatic structure and extensive hydrophobic interactions with target proteins.

The agrochemical sector has also benefited from the applications of 2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine. Its derivatives have been incorporated into formulations designed to combat plant pathogens and pests. The chlorine atoms improve the lipophilicity of the compounds, enhancing their absorption and translocation within plant tissues. This has led to the development of more effective agrochemicals with improved environmental profiles compared to earlier generations.

From a synthetic chemistry perspective, 2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine serves as a valuable scaffold for exploring new reaction methodologies. Researchers have leveraged its reactivity to develop novel catalytic systems that facilitate cross-coupling reactions under mild conditions. These advancements not only improve the efficiency of drug synthesis but also reduce waste generation, aligning with green chemistry principles.

The pharmacokinetic properties of compounds derived from 1361673-77-9 have been extensively studied to optimize their bioavailability and therapeutic efficacy. Computational modeling techniques have been employed to predict how structural modifications influence metabolic stability and drug distribution. These insights have guided the design of next-generation compounds with enhanced pharmacokinetic profiles.

Future directions in the research of 2,3-Dichloro-5-(2,4,6-trichlorophenyl)pyridine include exploring its potential in nanomedicine and targeted drug delivery systems. The compound's ability to form stable complexes with nanoparticles has opened up possibilities for site-specific drug release and improved therapeutic outcomes. Additionally, its incorporation into prodrug formulations has shown promise in enhancing drug solubility and reducing toxicity.

In summary, 1361673-77-9 represents a cornerstone compound in modern chemical biology and pharmaceutical development. Its unique structural features and reactivity make it indispensable in designing molecules with therapeutic potential across multiple disease areas. As research continues to uncover new applications for this compound, 1361673-77-9 is poised to remain at the forefront of innovation in medicinal chemistry.